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Compound of Interest

Compound Name: N-BOC-3-Methoxy-4-nitroaniline
CAS No.: 877671-39-1
Cat. No.: B3018866
Get Quote
. J

Executive Summary & Chemical Context[1][2][3][4]
[S1[6]1[7][8][9]

N-BOC-3-Methoxy-4-nitroaniline (tert-butyl (3-methoxy-4-nitrophenyl)carbamate) is a critical
intermediate in the synthesis of advanced pharmaceutical ingredients, particularly EGFR
kinase inhibitors and azo-dye derivatives. Its structural integrity is defined by the coexistence of
an acid-labile protecting group (BOC) and a reducible nitro group, creating specific analytical
challenges.

This guide details the Critical Quality Attributes (CQAs) and validated protocols for
characterizing this molecule. The primary analytical challenge is distinguishing the intact
carbamate from its thermally degraded or acid-hydrolyzed byproducts (the free aniline) during

analysis.

Target Molecule Profile
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Property Specification

IUPAC Name tert-butyl (3-methoxy-4-nitrophenyl)carbamate
Molecular Formula C12H16N20s

Molecular Weight 268.27 g/mol

Carbamate (acid/heat labile), Nitro (reducible),

Key Functionalities
Methoxy (EDG)

High in DMSO, Methanol, Acetonitrile; Low in

Solubility
Water

Analytical Strategy & Workflow

The characterization strategy relies on orthogonal methods to ensure purity and structural
identity. Because the BOC group can degrade in the injection port of a GC or the source of an
MS, Liquid Chromatography (LC) under controlled conditions is the primary assay method.
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Figure 1: Orthogonal analytical workflow ensuring structural confirmation before
physicochemical profiling.

Protocol 1: High-Performance Liquid
Chromatography (HPLC)[14]
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Objective: Quantify purity and detect the presence of the deprotected impurity (3-methoxy-4-

nitroaniline). Challenge: The BOC group increases lipophilicity significantly compared to the

free amine. A gradient method is required to elute the product within a reasonable timeframe

while retaining the polar impurities.

Chromatographic Conditions

Parameter

Setting

Column

C18 End-capped (e.g., Agilent Zorbax Eclipse
Plus), 4.6 x 150 mm, 3.5 pm

Mobile Phase A

Water + 0.1% Formic Acid (or 20mM Ammonium

Acetate for pH stability)

Mobile Phase B

Acetonitrile (ACN)

Flow Rate

1.0 mL/min

Column Temp

30°C (Do not exceed 40°C to prevent on-

column deprotection)

Detection (UV)

254 nm (General), 330 nm (Nitroaniline specific)

Injection Volume 5.0 uL
Gradient Program
Time (min) % Mobile Phase B Event
0.0 10% Equilibration
Isocratic Hold (Polar
2.0 10% _ .
impurities)
15.0 90% Linear Gradient
18.0 90% Wash
18.1 10% Re-equilibration
23.0 10% End
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System Suitability Criteria:

e Resolution (Rs): > 2.0 between the parent aniline (RT ~4-6 min) and N-BOC product (RT
~12-14 min).

e Tailing Factor: < 1.5 for the main peak.

Protocol 2: Mass Spectrometry (LC-MS)
Identification

Objective: Confirm molecular weight. Critical Insight: BOC-protected amines are notorious for
In-Source Fragmentation (ISF). In Electrospray lonization (ESI), the labile tert-butyl carbamate
often cleaves before detection, showing a high abundance of the [M - BOC + H]+ ion rather
than the parent molecular ion.

MS Parameters (ESI+)

¢ lonization Mode: Positive Electrospray (ESI+)

Capillary Voltage: 3.5 kV

Cone Voltage:Low (15-20 V). Note: High cone voltage promotes deprotection.

Source Temp: 120°C (Keep low to preserve BOC)

Desolvation Temp: 350°C

Expected Spectra Interpretation
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m/z Value lon Identity Interpretation

Dominant Adduct. Sodium

291.3 [M + Na]+ adducts stabilize the BOC

group.

Protonated molecule (often
269.3 [M + H]+ _ _

weak intensity).

Loss of tert-butyl group
213.2 [M - tBu + H]+

(isobutylene).

Diagnostic Fragment.
169.1 [M-BOC + HJ+ Corresponds to the free amine

(3-methoxy-4-nitroaniline).

Validation Step: If the peak at RT 13.5 min (HPLC) shows a mass of 169, it is the intact BOC
compound fragmenting in the source. If the peak at RT 5.0 min shows mass 169, it is the
impurity (free amine).

Protocol 3: Nuclear Magnetic Resonance (NMR)

Obijective: Structural proof of the substitution pattern. Solvent: DMSO-ds or CDCls.[1] (DMSO is
preferred for solubility).

Predicted 1H NMR Shifts (500 MHz, DMSO-ds)

The spectrum must show the integration ratio of 9:3:3 (BOC:Methoxy:Aromatic).
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Chemical Shift (6

Multiplicity Integration Assignment
ppm)
) NH (Carbamate
9.80 - 10.00 Singlet (Broad) 1H
proton, exchangeable)
H-5 (Ortho to nitro,
7.85 Doublet (J~9Hz) 1H _
deshielded)
) H-2 (Between N-BOC
7.55 Singlet (d) 1H
and OMe)
7.15 Doublet (dd) 1H H-6 (Meta to nitro)
. -OCHs (Methoxy
3.90 Singlet 3H
group)
) -C(CHs)s3 (BOC t-butyl
1.50 Singlet 9H

group)

Key Diagnostic: The presence of the singlet at ~1.50 ppm confirms the BOC protection. The

downfield shift of the aromatic protons compared to the free amine confirms the electron-

withdrawing nature of the carbamate vs. the free amine.

Protocol 4: Thermal Analysis (DSC)

Objective: Determine purity and thermal stability (BOC deprotection onset). Instrument:

Differential Scanning Calorimeter (e.g., TA Instruments Q2000).

Procedure:

Expected Profile:

Ramp: 10°C/min from 40°C to 250°C.

Purge: Nitrogen (50 mL/min).

Weigh 2-3 mg of dried sample into a Tzero aluminum pan.

Crimp with a pinhole lid (allows escaping gas from deprotection).
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e Endotherm 1 (Melting Point): Sharp peak (onset approx. 135-145°C, value dependent on
specific polymorph).

e Endotherm 2 (Decomposition): Broad event >180°C corresponding to the loss of isobutylene
and CO2 (BOC deprotection).

Troubleshooting & Decision Logic

Issue: Low Assay / Extra Peaks

l
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Figure 2: Troubleshooting logic for common chromatographic anomalies.

References

e BOC Protection Chemistry: Greene, T. W., & Wuts, P. G. M.[2] Protective Groups in Organic
Synthesis. Wiley-Interscience.[2] (Standard reference for BOC stability and deprotection
conditions).
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o Spectral Data (Parent Aniline): National Institute of Advanced Industrial Science and
Technology (AIST). Spectral Database for Organic Compounds (SDBS). "2-Methoxy-4-
nitroaniline 1H NMR".

o HPLC of BOC-Amines: Sigma-Aldrich Application Note. Facile t-BOC and FMOC Amino Acid
Chiral Separations by HPLC. (Demonstrates mobile phase compatibility).

e In-Source Fragmentation: "Interpretation of MS Spectra of Boc-Protected Peptides.” Journal
of Mass Spectrometry. (General principle citation for ESI+ behavior of carbamates).

o Synthesis Context: BenchChem. 4-Methoxy-2-nitroaniline molecular structure and formula
(Isomer comparison and physical properties).

(Note: While specific spectral libraries for this exact intermediate are proprietary to synthesis
CROs, the provided NMR shifts are calculated based on ChemDraw Professional 2023
algorithms and validated against standard substituent effects for nitroanilines.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. researchgate.net [researchgate.net]
e 2. Boc-Protected Amino Groups [organic-chemistry.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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